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Compound of Interest

Compound Name:
Cyclopentylisopropylamine

hydrochloride

CAS No.: 1170802-25-1

Cat. No.: B3417893

Get Quote

Executive Summary
N-isopropylcyclopentanamine hydrochloride (CAS: 52703-17-0) is a secondary amine salt

widely utilized as a pharmacophore scaffold in drug discovery. Its structural significance lies in

the N-isopropyl-N-cyclopentyl motif, which offers a unique balance of steric obstruction and

lipophilic surface area. This guide provides a comprehensive analysis of its physicochemical

properties, validated synthetic protocols via reductive amination, and its strategic role in

structure-activity relationship (SAR) studies.

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6][7]
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Parameter Detail

IUPAC Name N-(Propan-2-yl)cyclopentanamine hydrochloride

Common Synonyms

Isopropylcyclopentylamine HCl;

Cyclopentanamine, N-(1-methylethyl)-,

hydrochloride; N-Isopropyl-N-cyclopentylamine

HCl

CAS Number
52703-17-0 (HCl Salt); Note: 177503-62-1 refers

to the free base.[1]

Molecular Formula C₈H₁₈ClN (Salt) / C₈H₁₇N (Free Base)

Molecular Weight 163.69 g/mol (Salt) / 127.23 g/mol (Free Base)

SMILES CC(C)NC1CCCC1.Cl

InChI Key LZAPWTFBZLJWDP-UHFFFAOYSA-N

Structural Logic
The compound consists of a cyclopentyl ring fused to an isopropyl group via a secondary

nitrogen.

Steric Bulk: The isopropyl group adjacent to the nitrogen provides significant steric

hindrance, protecting the amine from rapid metabolic dealkylation compared to n-propyl

analogs.

Conformational Flexibility: The cyclopentane ring adopts a "pucker" or "envelope"

conformation, providing a distinct spatial vector compared to cyclohexyl (chair) or cyclobutyl

(pucker/planar) analogs.

Fig 1. Structural Components of N-isopropylcyclopentanamine HCl
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Figure 1: Component analysis of the N-isopropylcyclopentanamine scaffold.

Physicochemical Profile
Understanding the physical state is crucial for handling and stoichiometry calculations.

Property Value / Observation

Appearance
White to off-white crystalline solid

(Hygroscopic).

Melting Point

Typically >150°C (Decomposition often

observed >200°C). Note: Exact MP varies by

crystal habit and residual solvent.

Solubility

High: Water, Methanol, DMSO. Low: Diethyl

ether, Hexanes (Free base is soluble in

organics; Salt is not).

Acidity (pKa) ~10.5–11.0 (Calculated for conjugate acid).

Hygroscopicity Moderate. Store in a desiccator.

Synthetic Pathways & Protocols
The most robust method for synthesizing N-isopropylcyclopentanamine is Reductive Amination.

This can be approached from two directions:

Route A (Preferred): Cyclopentanone + Isopropylamine.

Route B: Cyclopentylamine + Acetone.

Route A is generally preferred due to the availability and low cost of cyclopentanone.

Validated Protocol: Reductive Amination (Route A)
Objective: Synthesis of N-isopropylcyclopentanamine HCl on a 10g scale.
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Reagents:

Cyclopentanone (1.0 eq)

Isopropylamine (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.4 eq)

Acetic Acid (AcOH) (1.0 eq - catalytic/pH adjustment)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)

Step-by-Step Methodology:

Imine Formation (In Situ):

To a flame-dried round-bottom flask under N₂ atmosphere, add Cyclopentanone (10.0 g,

119 mmol) and DCM (120 mL).

Cool to 0°C. Add Isopropylamine (8.4 g, 142 mmol) dropwise.

Add Acetic Acid (7.1 g, 119 mmol). Stir at 0°C for 30 minutes, then warm to Room

Temperature (RT) for 1 hour. Mechanism: Acid catalysis promotes iminium ion formation.

Reduction:

Cool the mixture back to 0°C.

Add Sodium Triacetoxyborohydride (STAB) (35.3 g, 166 mmol) in portions over 20

minutes. Caution: Mild exotherm and gas evolution.

Allow the reaction to warm to RT and stir overnight (12–16 hours).

Quench & Workup:

Quench carefully with saturated aqueous NaHCO₃ (100 mL). Stir vigorously for 30 minutes

until gas evolution ceases.

Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL).
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Combine organics, wash with Brine, and dry over anhydrous Na₂SO₄.

Concentrate in vacuo to yield the crude Free Base (Oil).

Salt Formation (HCl):

Dissolve the crude oil in minimal diethyl ether or ethanol.

Cool to 0°C. Add 4M HCl in Dioxane (or HCl gas bubbled into ether) dropwise until pH < 2.

A white precipitate should form immediately.

Filter the solid, wash with cold ether, and dry under high vacuum.
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Fig 2. Reductive Amination Workflow
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Figure 2: Step-by-step synthetic workflow for the hydrochloride salt.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectral data should be

obtained.
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¹H NMR Expectations (DMSO-d₆ or D₂O)
δ 8.5–9.5 ppm (br s, 2H): Ammonium protons (NH₂⁺) – Disappears in D₂O shake.

δ 3.3–3.5 ppm (m, 1H): Methine proton on the cyclopentyl ring (CH-N).

δ 3.1–3.3 ppm (m, 1H): Methine proton on the isopropyl group (CH-N).

δ 1.9–2.1 ppm (m, 2H): Cyclopentyl ring protons (α to amine).

δ 1.5–1.8 ppm (m, 6H): Remaining cyclopentyl ring protons.

δ 1.2–1.3 ppm (d, 6H): Isopropyl methyl groups (CH₃)₂.

Mass Spectrometry (ESI-MS)
Positive Mode (M+H): Expect a peak at m/z 128.15 (corresponding to the protonated free

base C₈H₁₈N⁺).

Applications in Drug Development
Medicinal Chemistry Scaffold
The N-isopropylcyclopentyl group is a classic "lipophilic spacer."

Lipophilicity Tuning: Replacing a simple alkyl chain (like n-butyl) with this moiety increases

lipophilicity (LogP) and metabolic stability due to branching.

Receptor Fit: Commonly found in antagonists for GPCRs (e.g., Chemokine receptors) where

filling a hydrophobic pocket is required without adding aromaticity.

C-H Activation Substrate
Recent literature highlights this amine as a substrate for Iridium-catalyzed C(sp³)–H silylation.

The bulky isopropyl group directs silylation to the β-position of the ring, allowing for the rapid

generation of complex silapyrrolidines.

Safety & Handling (MSDS Highlights)
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Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319
Causes serious eye irritation.

[2]

STOT-SE H335
May cause respiratory

irritation.[2]

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Inhalation: Handle the dry powder in a fume hood to avoid inhaling dust.

Storage: Store in a cool, dry place. The HCl salt is stable but should be kept away from

strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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